(3-Bromo-4,5-difluorophenyl)(piperidin-1-yl)methanone

• IUPAC Name: (3-bromo-4,5-difluorophenyl)-piperidin-1-ylmethanone
• InChI: InChI=1S/C12H12BrF2NO/c13-9-6-8(7-10(14)11(9)15)12(17)16-4-2-1-3-5-16/h6-7H,1-5H2
• InChI Key: KSRQPYSYBMRREG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC(=C(C(=C2)Br)F)F
• Molecular Formula: C12H12BrF2NO
• Molecular Weight: 304.13 g/mol

Description

(3-Bromo-4,5-difluorophenyl)(piperidin-1-yl)methanone is an organic compound with the molecular formula C12H12BrF2NO. It is a derivative of phenylmethanone, where the phenyl ring is substituted with bromine and fluorine atoms, and the methanone group is attached to a piperidine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Bromo-4,5-difluorophenyl)(piperidin-1-yl)methanone typically involves the following steps:

Bromination and Fluorination: The phenyl ring is first brominated and fluorinated to introduce the bromine and fluorine substituents at the 3, 4, and 5 positions, respectively.

Formation of Methanone Group: The brominated and fluorinated phenyl compound is then reacted with a piperidine derivative to form the methanone group attached to the piperidine ring.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale bromination and fluorination reactions, followed by the formation of the methanone group under controlled conditions to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

(3-Bromo-4,5-difluorophenyl)(piperidin-1-yl)methanone can undergo various chemical reactions, including:

Substitution Reactions: The bromine and fluorine atoms on the phenyl ring can be substituted with other functional groups under appropriate conditions.

Oxidation and Reduction Reactions: The methanone group can be oxidized or reduced to form different derivatives.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines or thiols, and the reactions are typically carried out in polar solvents like dimethyl sulfoxide (DMSO) or acetonitrile.

Oxidation Reactions: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction Reactions: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted phenylmethanone derivatives, while oxidation and reduction reactions can produce different oxidized or reduced forms of the compound .

Scientific Research Applications

(3-Bromo-4,5-difluorophenyl)(piperidin-1-yl)methanone has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as a pharmacophore in the development of new drugs, particularly those targeting neurological disorders.

Materials Science: The compound’s unique structural properties make it a candidate for use in the development of advanced materials, such as polymers and coatings.

Biological Research: It is used in studies investigating the interactions between small molecules and biological targets, such as enzymes and receptors.

Mechanism of Action

The mechanism of action of (3-Bromo-4,5-difluorophenyl)(piperidin-1-yl)methanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target being studied .

Comparison with Similar Compounds

Similar Compounds

(4-Bromo-3,5-difluorophenyl)(piperidin-1-yl)methanone: Similar in structure but with different positions of bromine and fluorine atoms.

(3-Chloro-4,5-difluorophenyl)(piperidin-1-yl)methanone: Chlorine substituted instead of bromine.

(3-Bromo-4,5-difluorophenyl)(morpholin-4-yl)methanone: Piperidine ring replaced with a morpholine ring.

Uniqueness

(3-Bromo-4,5-difluorophenyl)(piperidin-1-yl)methanone is unique due to the specific arrangement of bromine and fluorine atoms on the phenyl ring, which can influence its reactivity and interactions with biological targets. This unique structure may confer distinct pharmacological properties compared to similar compounds .